Cas no 156691-84-8 (3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-)

3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]- structure
156691-84-8 structure
Product Name:3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
CAS No:156691-84-8
MF:C23H28O2S
MW:368.532225608826
CID:190487
PubChem ID:6438168
Update Time:2025-04-19

3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • 3-Thiophenecarboxylicacid,5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
    • 5-[(E)-2-(3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-yl)prop-1-enyl]thiophene-3-carboxylic acid
    • SCHEMBL3685267
    • Agn 191701
    • (E)-5-(2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)propen-1-yl)-3-thiophenecarboxylic acid
    • AGN-191701
    • 3-Thiophenecarboxylic acid, 5-[(1E)-2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propen-1-yl]-
    • agn191701
    • DTXSID201318486
    • 156691-84-8
    • CD 2425
    • AKOS040745511
    • 2-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthyl)propen-1-yl)-4-thiophenecarboxylic acid
    • (E)-5-(2-(5,6,7,8-Tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-3-thiophenecarboxylic acid
    • 2-(2-(3,5,5,8,8-pentamethyl-5,6,7,8-tetrahydro-2-naphtyl)-propen-1-yl)-4-thiophene carboxylic acid
    • CHEMBL93628
    • BDBM50032225
    • 3-Thiophenecarboxylic acid, 5-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-, (E)-
    • 5-(2-(5,6,7,8-tetrahydro-3,5,5,8,8-pentamethyl-2-naphthalenyl)-1-propenyl)-3-thiophenecarboxylic acid
    • 5-[(E)-2-(3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro-naphthalen-2-yl)-propenyl]-thiophene-3-carboxylic acid
    • Inchi: 1S/C23H28O2S/c1-14(9-17-11-16(13-26-17)21(24)25)18-12-20-19(10-15(18)2)22(3,4)7-8-23(20,5)6/h9-13H,7-8H2,1-6H3,(H,24,25)/b14-9+
    • InChI Key: ZEDKEKWGCXBKCJ-NTEUORMPSA-N
    • SMILES: S1C=C(C(=O)O)C=C1/C=C(\C)/C1C(C)=CC2=C(C=1)C(C)(C)CCC2(C)C

Computed Properties

  • Exact Mass: 368.18114
  • Monoisotopic Mass: 368.181001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 577
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65.5
  • XLogP3: 7.5

Experimental Properties

  • Density: 1.101
  • Boiling Point: 500°C at 760 mmHg
  • Flash Point: 256.2°C
  • Refractive Index: 1.587
  • PSA: 37.3
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